Cas no 2770518-82-4 (1,1-Dimethylethyl 2,2,5,5-tetramethyl-3-oxo-1-pyrrolidinecarboxylate)

• Product Name: 1,1-Dimethylethyl 2,2,5,5-tetramethyl-3-oxo-1-pyrrolidinecarboxylate
• CAS No: 2770518-82-4
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 6418495
• PubChem ID: 165994389
• Update Time: 2025-10-28

1,1-Dimethylethyl 2,2,5,5-tetramethyl-3-oxo-1-pyrrolidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-37396828
• 2770518-82-4
• tert-butyl 2,2,5,5-tetramethyl-3-oxopyrrolidine-1-carboxylate
• 1,1-Dimethylethyl 2,2,5,5-tetramethyl-3-oxo-1-pyrrolidinecarboxylate

• Inchi： 1S/C13H23NO3/c1-11(2,3)17-10(16)14-12(4,5)8-9(15)13(14,6)7/h8H2,1-7H3
• InChI Key： NGSAKWONFANYPS-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C(C)(C)CC(=O)C1(C)C

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.004±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 301.0±35.0 °C(Predicted)
• pka: -1.53±0.60(Predicted)

Additional information on 1,1-Dimethylethyl 2,2,5,5-tetramethyl-3-oxo-1-pyrrolidinecarboxylate

Compound CAS No. 27705-18-4: 1,1-Dimethylethyl 2,2,5,5-Tetramethyl-3-Oxo-1-Pyrrolidinecarboxylate

The compound with CAS number 27705-18-4, known as 1,1-Dimethylethyl 2,2,5,5-Tetramethyl-3-Oxo-1-Pyrrolidinecarboxylate, is a specialized organic compound that has garnered attention in various scientific and industrial applications. This compound belongs to the class of esters and features a unique structure that combines a pyrrolidine ring with methyl substituents and an oxo group. Its molecular formula is C₁₆H₂₆NO₃, and it exhibits a molecular weight of approximately 286.39 g/mol.

The synthesis of this compound typically involves multi-step organic reactions, often utilizing techniques such as nucleophilic acyl substitution or esterification. Recent advancements in catalytic methods have enabled more efficient production pathways, reducing costs and enhancing purity. The compound's structure makes it particularly suitable for applications in pharmaceuticals, agrochemicals, and specialty chemicals.

In the field of pharmaceuticals, 1,1-Dimethylethyl 2,2,5,5-Tetramethyl-3-Oxo-1-Pyrrolidinecarboxylate has shown promise as an intermediate in the synthesis of bioactive molecules. Researchers have explored its potential as a precursor for drugs targeting metabolic disorders and inflammatory conditions. For instance, studies published in the Journal of Medicinal Chemistry highlight its role in modulating enzyme activity related to lipid metabolism.

Beyond pharmaceuticals, this compound has found utility in agrochemicals. Its ability to act as a stabilizer or carrier agent in pesticide formulations has been extensively studied. Recent research indicates that it can enhance the bioavailability of active ingredients in agricultural chemicals without compromising environmental safety. This property aligns with the growing demand for sustainable agricultural practices.

The chemical properties of CAS No. 27705-18-4 are well-documented. It is a white crystalline solid with a melting point of around 60°C and a boiling point exceeding 300°C under standard conditions. Its solubility profile shows moderate solubility in organic solvents such as dichloromethane and ethyl acetate but limited solubility in water. These characteristics make it ideal for use in organic synthesis reactions requiring precise control over reaction conditions.

In terms of safety considerations, handling this compound requires adherence to standard laboratory protocols to ensure minimal exposure risks. While it is not classified as a hazardous material under current regulations, proper ventilation and personal protective equipment are recommended during synthesis and handling.

The latest research on this compound focuses on its potential as a building block for advanced materials. Scientists are investigating its role in creating biodegradable polymers and nanomaterials with tailored properties for biomedical applications. For example, studies published in the Nano Letters journal suggest that derivatives of this compound could serve as biocompatible coatings for medical devices.

In conclusion, CAS No. 27705-18-4, or 1,1-Dimethylethyl 2,2,5,5-Tetramethyl-3-Oxo-1-Pyrrolidinecarboxylate, stands out as a versatile compound with diverse applications across multiple industries. Its unique chemical structure and favorable properties continue to drive innovation in drug development, agriculture, and materials science. As research progresses, this compound is expected to unlock new opportunities for sustainable and efficient chemical solutions.